Chinese Aconite
Plant Description
Chinese Aconite (Aconitum carmichaelii, known as Caowu) is a potent perennial herb traditionally used in Chinese medicine. Its roots contain diterpenoid alkaloids like aconitine, mesaconitine, and hypaconitine, which are highly toxic but, when processed, are employed for their analgesic, anti-inflammatory, and cardiotonic properties. It is commonly prescribed for pain, rheumatism, and certain cardiovascular conditions, requiring careful preparation to mitigate its inherent toxicity.
Geographic Distribution
Mainly distributed in China, Korea, and the Russian Far East. In China, it is widely distributed in Northeast, North, Northwest, and Southwest regions, including provinces like Heilongjiang, Jilin, Liaoning, Inner Mongolia, Hebei, Shanxi, Shaanxi, Gansu, Sichuan, Yunnan, Guizhou, Hubei, and Hunan.
